Cas no 41769-06-6 (Phenol,2-(1,1-dimethylethyl)-, potassium salt (1:1))

• Product name: Phenol,2-(1,1-dimethylethyl)-, potassium salt (1:1)
• CAS No: 41769-06-6
• MF: C₁₀H₁₃KO
• MW: 188.307924032211
• CID: 332657
• PubChem ID: 23663693

Phenol,2-(1,1-dimethylethyl)-, potassium salt (1:1) Chemical and Physical Properties

Names and Identifiers

• Phenol,2-(1,1-dimethylethyl)-, potassium salt (1:1)
• potassium o-tert-butylphenolate
• potassium,2-tert-butylphenolate
• Potassium 2-(tert-butyl)phenolate
• SCHEMBL2096885
• EINECS 255-545-9
• DTXSID20194591
• 41769-06-6

• Inchi： InChI=1S/C10H14O.K/c1-10(2,3)8-6-4-5-7-9(8)11;/h4-7,11H,1-3H3;/q;+1/p-1
• InChI Key： MJJRTHQWOQIYOB-UHFFFAOYSA-M
• SMILES： [K+].[O-]C1=CC=CC=C1C(C)(C)C

Computed Properties

• Exact Mass: 188.060347
• Monoisotopic Mass: 188.060347
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 128
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 23.1

Experimental Properties

• Boiling Point: 221°C at 760 mmHg
• Flash Point: 98.9°C